Cas no 868217-42-9 (1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-(Benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a sulfonylated imidazole derivative with a nitrophenylmethylsulfanyl substituent, exhibiting potential utility in organic synthesis and medicinal chemistry. Its structural features, including the benzenesulfonyl group and nitro-substituted aromatic moiety, suggest reactivity suitable for further functionalization or as an intermediate in heterocyclic compound development. The presence of the sulfanyl linker enhances molecular flexibility, potentially improving binding interactions in biologically active systems. This compound may serve as a precursor for the synthesis of pharmacologically relevant scaffolds or as a reagent in sulfur-containing transformations. Its stability under standard conditions facilitates handling and storage, making it a practical choice for research applications requiring precise structural modifications.
1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
868217-42-9 structure
Product Name:1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:868217-42-9
MF:C16H15N3O4S2
MW:377.438000917435
CID:6377116
PubChem ID:2148664
Update Time:2025-10-30

1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • SR-01000015402-1
    • 1-(benzenesulfonyl)-2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazole
    • 2-((4-nitrobenzyl)thio)-1-(phenylsulfonyl)-4,5-dihydro-1H-imidazole
    • F1804-0121
    • AKOS024609650
    • 1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
    • SR-01000015402
    • 868217-42-9
    • 1H-Imidazole, 4,5-dihydro-2-[[(4-nitrophenyl)methyl]thio]-1-(phenylsulfonyl)-
    • Inchi: 1S/C16H15N3O4S2/c20-19(21)14-8-6-13(7-9-14)12-24-16-17-10-11-18(16)25(22,23)15-4-2-1-3-5-15/h1-9H,10-12H2
    • InChI Key: MFROGCZGAHWTOG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C(=NCC1)SCC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 377.05039832g/mol
  • Monoisotopic Mass: 377.05039832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 577.7±52.0 °C(Predicted)
  • pka: -2.68±0.60(Predicted)

1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1804-0121-2μmol
1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-42-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1804-0121-5μmol
1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-42-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1804-0121-10μmol
1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-42-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1804-0121-20μmol
1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-42-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1804-0121-1mg
1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-42-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1804-0121-2mg
1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-42-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1804-0121-3mg
1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-42-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1804-0121-4mg
1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-42-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1804-0121-5mg
1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-42-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1804-0121-10mg
1-(benzenesulfonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
868217-42-9 90%+
10mg
$79.0 2023-05-17

Additional information on 1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to 1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868217-42-9)

The compound 1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868217-42-9) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both benzenesulfonyl and (4-nitrophenyl)methylsulfanyl substituents in its molecular framework endows it with distinct pharmacophoric properties, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of imidazole derivatives as scaffolds for novel therapeutic agents. The 4,5-dihydro-1H-imidazole core is particularly noteworthy for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of the benzenesulfonyl group enhances the compound's interactions with biological targets, while the (4-nitrophenyl)methylsulfanyl moiety contributes to its lipophilicity and metabolic stability. These structural attributes make this compound a compelling subject for exploring new pharmacological pathways.

In the context of modern drug design, the synthesis and characterization of such complex molecules are critical steps toward identifying lead compounds with high efficacy and minimal side effects. The benzenesulfonyl moiety is known for its ability to form hydrogen bonds with polar residues in proteins, which is a key factor in drug-receptor binding affinity. Similarly, the (4-nitrophenyl)methylsulfanyl group can modulate pharmacokinetic properties by influencing solubility and absorption rates. These features are particularly relevant in the development of targeted therapies that require precise interaction with biological macromolecules.

Current research in medicinal chemistry has demonstrated that sulfonamide derivatives exhibit a broad spectrum of biological activities. The 1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure aligns well with this trend, as it combines multiple pharmacophores that can be fine-tuned to optimize therapeutic effects. For instance, studies have shown that sulfonamides can act as inhibitors of enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are implicated in various diseases. The unique combination of substituents in this compound may enable it to interfere with these enzymatic pathways more effectively than simpler sulfonamides.

The (4-nitrophenyl)methylsulfanyl group also introduces potential for redox-active properties, which could be exploited in developing prodrugs or bioactivatable molecules. This feature is particularly intriguing for applications in cancer therapy, where controlled release of active species at tumor sites could enhance treatment outcomes while minimizing systemic toxicity. Additionally, the aromatic nature of the nitro group may facilitate interactions with heme-containing proteins or enzymes, opening avenues for applications in hemostasis or oxidative stress-related disorders.

From a synthetic chemistry perspective, the preparation of 1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include sulfonylation reactions to introduce the benzenesulfonyl group followed by nucleophilic substitution or metal-catalyzed coupling to incorporate the (4-nitrophenyl)methylsulfanyl moiety. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthesis routes for such complex molecules.

The biological evaluation of this compound has been conducted using both in vitro and in vivo models. Preliminary results suggest that it exhibits inhibitory activity against certain enzymes and cell lines relevant to human diseases. For example, studies have explored its potential as an antiproliferative agent against cancer cell lines by targeting specific signaling pathways or metabolic processes. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceutical agents often involves interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole exemplifies this synergy, as it bridges synthetic innovation with biological exploration. By leveraging cutting-edge techniques such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies, researchers can rapidly identify derivatives with enhanced potency or selectivity.

Future directions for this research may include exploring analogues of this compound that retain or improve upon its desirable properties while addressing any limitations observed during initial testing. Computational modeling techniques can play a crucial role here by predicting binding affinities and optimizing molecular structures before experimental validation becomes necessary.

In conclusion,1-(benzenesulfonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868217-42-9) stands out as a structurally intriguing and biologically relevant molecule with significant therapeutic implications. Its unique combination of pharmacophores positions it as a promising candidate for further development into novel therapeutic agents targeting various human diseases.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.